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Compound of Interest

Compound Name: Vanillylmandelic Acid

Cat. No.: B195454

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantification of
Vanillylmandelic Acid (VMA) in various biological fluids using a competitive Enzyme-Linked
Immunosorbent Assay (ELISA) kit. VMA is a key metabolite of the catecholamines epinephrine
and norepinephrine, and its measurement is crucial in research related to neuroendocrine
tumors, such as pheochromocytoma and neuroblastoma, as well as in studies of
catecholamine metabolism.[1]

Principle of the Assay

The VMA ELISA kit utilizes a competitive immunoassay technique.[2][3] In this method, a
microtiter plate is pre-coated with VMA.[2][3] When standards or samples are added to the
wells, the VMA present in them competes with the fixed amount of VMA on the plate for binding
sites on a biotin-conjugated antibody specific to VMA.[2][3] Subsequently, an Avidin-
Horseradish Peroxidase (HRP) conjugate is added, which binds to the biotinylated antibody.[2]
[3] After a wash step, a substrate solution is added, and the color develops in inverse
proportion to the amount of VMA in the sample. The reaction is then stopped, and the optical
density is measured at 450 nm.[1][2] The concentration of VMA is determined by comparing the
optical density of the samples to a standard curve.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b195454?utm_src=pdf-custom-synthesis
https://www.assaygenie.com/vanillylmandelic-acid-vma-elisa-kit/
https://www.msesupplies.com/products/vma-vanillylmandelic-acid-elisa-kit
https://www.elkbiotech.com/pro/ELK8239
https://www.benchchem.com/product/b195454#vanillylmandelic-acid-elisa-kit-protocol-for-biological-fluids
https://www.benchchem.com/product/b195454#vanillylmandelic-acid-elisa-kit-protocol-for-biological-fluids
https://www.benchchem.com/product/b195454#vanillylmandelic-acid-elisa-kit-protocol-for-biological-fluids
https://www.benchchem.com/product/b195454#vanillylmandelic-acid-elisa-kit-protocol-for-biological-fluids
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b195454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b195454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

